Cas no 175463-81-7 (1-Pyrrolidinecarboxylic acid,3-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-4-(methoxyimino)-,1,1-dimethylethyl ester)
175463-81-7 structure
Product Name:1-Pyrrolidinecarboxylic acid,3-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-4-(methoxyimino)-,1,1-dimethylethyl ester
CAS No:175463-81-7
MF:C16H29N3O5
MW:343.418564558029
CID:1361304
PubChem ID:10497560
Update Time:2025-04-20
1-Pyrrolidinecarboxylic acid,3-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-4-(methoxyimino)-,1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1-Pyrrolidinecarboxylic acid,3-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-4-(methoxyimino)-,1,1-dimethylethyl ester
- SCHEMBL14493183
- 1-Pyrrolidinecarboxylic acid, 3-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-4-(methoxyimino)-, 1,1-dimethylethyl ester, (4Z)-
- 175463-81-7
- tert-Butyl 3-(((tert-butoxycarbonyl)amino)methyl)-4-(methoxyimino)pyrrolidine-1-carboxylate
- 197143-34-3
- tert-butyl (3Z)-3-methoxyimino-4-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]pyrrolidine-1-carboxylate
- tert-Butyl (Z)-3-(((tert-butoxycarbonyl)amino)methyl)-4-(methoxyimino)pyrrolidine-1-carboxylate
-
- Inchi: 1S/C16H29N3O5/c1-15(2,3)23-13(20)17-8-11-9-19(10-12(11)18-22-7)14(21)24-16(4,5)6/h11H,8-10H2,1-7H3,(H,17,20)/b18-12+
- InChI Key: QPBOYTCMSYULGM-LDADJPATSA-N
- SMILES: O(C(C)(C)C)C(N1C/C(/C(CNC(=O)OC(C)(C)C)C1)=N\OC)=O
Computed Properties
- Exact Mass: 343.21087
- Monoisotopic Mass: 343.21072103g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 7
- Complexity: 491
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 89.5Ų
Experimental Properties
- PSA: 89.46
1-Pyrrolidinecarboxylic acid,3-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-4-(methoxyimino)-,1,1-dimethylethyl ester Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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